2-({[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole

• IUPAC Name: 2-[[1-(4-chlorophenyl)tetrazol-5-yl]methylsulfanyl]-1,3-benzothiazole
• InChI: InChI=1S/C15H10ClN5S2/c16-10-5-7-11(8-6-10)21-14(18-19-20-21)9-22-15-17-12-3-1-2-4-13(12)23-15/h1-8H,9H2
• InChI Key: BBHGQMFUTUXRKD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SCC3=NN=NN3C4=CC=C(C=C4)Cl
• Molecular Formula: C15H10ClN5S2
• Molecular Weight: 359.9 g/mol

Description

2-({[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole, also known as CPTH, is a chemical compound that has gained attention for its potential use in scientific research. CPTH is a small molecule inhibitor that has been found to target a variety of cellular pathways, making it a versatile tool for investigating biological processes.

Mechanism of Action

The mechanism of action of 2-({[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole involves binding to the active site of its target enzymes. By binding to HDACs, 2-({[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole prevents the deacetylation of histones, which can lead to changes in gene expression. By binding to CK2, 2-({[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole prevents the phosphorylation of target proteins, which can alter their activity.
Biochemical and Physiological Effects:
2-({[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole has been found to have a variety of biochemical and physiological effects. Inhibition of HDACs by 2-({[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole has been shown to increase the acetylation of histones, leading to changes in gene expression. Inhibition of CK2 by 2-({[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole has been shown to decrease cell proliferation and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-({[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole in lab experiments is its versatility. 2-({[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole can be used to investigate multiple cellular pathways, making it a useful tool for studying a variety of biological processes. One limitation of using 2-({[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole is its specificity. 2-({[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole can inhibit multiple enzymes, which can make it difficult to determine the specific effects of 2-({[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole on a particular pathway.

Future Directions

There are many potential future directions for research involving 2-({[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole. One area of interest is the development of more specific inhibitors that target individual enzymes. Another area of interest is the investigation of the effects of 2-({[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole on specific diseases, such as cancer. Additionally, the use of 2-({[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole in combination with other inhibitors or therapies could lead to new treatment options for a variety of diseases.

Scientific Research Applications

2-({[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole has been used in a variety of scientific research applications due to its ability to inhibit multiple cellular pathways. It has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. 2-({[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl}thio)-1,3-benzothiazole has also been found to inhibit the activity of protein kinase CK2, which is involved in multiple cellular processes including cell proliferation and apoptosis.